Cas no 15789-03-4 (3-(Dimethylamino)carbonylphenol)

• Product Name: 3-(Dimethylamino)carbonylphenol
• CAS No: 15789-03-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD01168918
• CID: 1037730
• PubChem ID: 637524
• Update Time: 2025-11-01

3-(Dimethylamino)carbonylphenol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-N,N-dimethylbenzamide
• 3-[(Dimethylamino)carbonyl]phenol
• BenzaMide, 3-hydroxy-N,N-diMethyl-
• 3-hydroxy-benzoic acid dimethyl amide
• 3-hydroxy-N,N-dimethyl-benzamide
• benzamide,3-hydroxy-N,N-dimethyl
• N,N-dimethyl-3-hydroxybenzamide
• DTXSID10348445
• 15789-03-4
• SCHEMBL2645117
• BENZOIC ACID,3-HYDROXY,AMIDE,N,N-DIMETHYL
• AKOS000212184
• STK225963
• 3-(dimethylaminocarbonyl)phenol
• MB01711
• EN300-37291
• 3-hydroxy-N,N-dimethylbenzamide, AldrichCPR
• AC7976
• CS-0159881
• BS-21580
• TULKODADVOEVTR-UHFFFAOYSA-N
• MFCD01168918
• Z32014356
• SY128207
• InChI=1/C9H11NO2/c1-10(2)9(12)7-4-3-5-8(11)6-7/h3-6,11H,1-2H
• 3-Hydroxy-N,N-dimethylbenzamide, m-Hydroxy-N,N-dimethylbenzamide; N,N-Dimethyl-3-hydroxybenzamide
• DTXCID40299517
• 3-(Dimethylamino)carbonylphenol

• MDL： MFCD01168918
• Inchi： 1S/C9H11NO2/c1-10(2)9(12)7-4-3-5-8(11)6-7/h3-6,11H,1-2H3
• InChI Key： TULKODADVOEVTR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)O)N(C)C

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.09400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(Dimethylamino)carbonylphenol

Comprehensive Overview of 3-(Dimethylamino)carbonylphenol (CAS No. 15789-03-4): Properties, Applications, and Industry Insights

3-(Dimethylamino)carbonylphenol (CAS No. 15789-03-4), also known as N,N-dimethylcarbamoylphenol, is an organic compound with significant relevance in pharmaceutical intermediates and specialty chemical synthesis. This carbonylphenol derivative features a dimethylamino group attached to a carbonyl-substituted phenol ring, offering unique reactivity for amide bond formation and molecular conjugation. Recent studies highlight its growing importance in drug discovery and bioconjugation chemistry, aligning with industry trends toward targeted drug delivery systems.

The compound's structural versatility makes it valuable for designing enzyme inhibitors and small-molecule probes, particularly in kinase research and proteomics. Analytical data shows its optimal logP value (2.1-2.5) enhances cell membrane permeability—a key consideration in bioavailability optimization strategies. Researchers frequently search for "15789-03-4 solubility" and "3-(Dimethylamino)carbonylphenol synthesis," reflecting demand for practical application guidance.

In material science, this phenolic carbamate demonstrates potential as a polymer modifier, with patents describing its use in UV-curable resins and adhesive formulations. The electron-donating dimethylamino group influences its photophysical properties, making it interesting for organic electronics applications. Sustainability-focused queries like "green synthesis of 15789-03-4" indicate growing environmental considerations in its production.

Quality specifications typically require ≥98% purity (HPLC), with key impurities being hydrolysis byproducts and dimethylamine residues. Storage recommendations emphasize protection from moisture and light degradation, with stability studies showing 24-month shelf life under inert conditions. Analytical methods include reverse-phase HPLC (C18 column) and LC-MS characterization.

Emerging applications explore its role in click chemistry and PROTAC technology, where its bifunctional reactivity enables molecular linker construction. The compound's hydrogen-bonding capacity also makes it valuable for crystal engineering in pharmaceutical cocrystals. Recent publications discuss its utility in fluorescent labeling and biomarker detection systems.

Market analysis reveals increasing demand from contract research organizations (CROs) and generic drug manufacturers, particularly in Asia-Pacific regions. Technical inquiries often focus on "scaling up 3-(Dimethylamino)carbonylphenol production" and "patent landscape for 15789-03-4," reflecting commercialization interests. Regulatory documentation typically includes ICH stability profiles and genotoxicity screening data.

Future research directions may explore its catalytic applications in asymmetric synthesis or nanomaterial functionalization. The compound's structural analogs are being investigated for neuroprotective effects in preclinical models, though 3-(Dimethylamino)carbonylphenol itself requires further pharmacological profiling. Continuous process improvements aim to enhance atom economy in its manufacturing.